Cas no 2228310-56-1 (1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine)
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine
- 2228310-56-1
- EN300-1831441
-
- Inchi: 1S/C10H12N4/c1-7-4-3-5-12-9(7)10-8(11)6-13-14(10)2/h3-6H,11H2,1-2H3
- InChI Key: FGFSBHLTNLZRMK-UHFFFAOYSA-N
- SMILES: N1(C)C(=C(C=N1)N)C1C(C)=CC=CN=1
Computed Properties
- Exact Mass: 188.106196400g/mol
- Monoisotopic Mass: 188.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 56.7Ų
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1831441-0.05g |
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine |
2228310-56-1 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1831441-0.1g |
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine |
2228310-56-1 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1831441-0.25g |
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine |
2228310-56-1 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1831441-0.5g |
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine |
2228310-56-1 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1831441-1.0g |
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine |
2228310-56-1 | 1g |
$1414.0 | 2023-06-03 | ||
| Enamine | EN300-1831441-2.5g |
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine |
2228310-56-1 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1831441-5.0g |
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine |
2228310-56-1 | 5g |
$4102.0 | 2023-06-03 | ||
| Enamine | EN300-1831441-10.0g |
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine |
2228310-56-1 | 10g |
$6082.0 | 2023-06-03 | ||
| Enamine | EN300-1831441-1g |
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine |
2228310-56-1 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1831441-5g |
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine |
2228310-56-1 | 5g |
$3065.0 | 2023-09-19 |
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine
Introduction to 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine (CAS No. 2228310-56-1)
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine, with the CAS number 2228310-56-1, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound has garnered significant attention due to its potential therapeutic applications, particularly in the treatment of various diseases. This article aims to provide a comprehensive overview of the chemical structure, synthesis, biological activity, and recent research advancements related to this compound.
Chemical Structure and Synthesis
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine is a pyrazole derivative characterized by its unique molecular structure. The compound consists of a pyrazole ring substituted with a methyl group at the 1-position and a 3-methylpyridin-2-yl group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for drug development.
The synthesis of 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine typically involves multi-step reactions, including the formation of the pyrazole ring and subsequent functionalization. One common synthetic route involves the reaction of 3-methylpyridine with an appropriate nitrile or amide to form the intermediate, followed by cyclization and methylation steps. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, facilitating the production of this compound for both research and commercial purposes.
Biological Activity and Mechanism of Action
1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine has been extensively studied for its biological activity, particularly its potential as a therapeutic agent. Research has shown that this compound exhibits significant activity against various targets, including enzymes, receptors, and signaling pathways involved in disease processes.
One of the key areas of interest is its potential as an inhibitor of specific enzymes. For instance, studies have demonstrated that 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine can effectively inhibit certain kinases, which are crucial enzymes involved in cell signaling pathways. This inhibition can lead to reduced cell proliferation and enhanced apoptosis in cancer cells, making it a promising candidate for anticancer therapy.
In addition to its enzymatic inhibition properties, 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine has also shown potential as a modulator of receptor activity. It has been reported to interact with specific receptors, such as G-protein coupled receptors (GPCRs), which play critical roles in various physiological processes. By modulating these receptors, the compound can influence cellular responses and potentially treat conditions such as inflammation and neurological disorders.
Clinical Trials and Therapeutic Applications
The therapeutic potential of 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine has been evaluated in several preclinical studies and early-stage clinical trials. These studies have focused on assessing its safety, efficacy, and pharmacokinetic properties in various disease models.
In cancer research, preclinical studies have demonstrated that 1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine can effectively inhibit tumor growth in both in vitro and in vivo models. The compound has shown promising results in reducing tumor size and preventing metastasis in animal models of breast cancer, lung cancer, and colorectal cancer. These findings have paved the way for further clinical evaluation.
Beyond cancer therapy, there is growing interest in exploring the potential of 1-methyl-5-(3-methylpyridin-2-y l)-1H-pyrazol -4 -amine strong > for treating other diseases . For example , recent studies have investigated its effects on inflammatory conditions , such as rheumatoid arthritis . Preliminary results suggest that the compound may reduce inflammation by modulating key signaling pathways involved in immune responses . p > < p >In neurology , there is emerging evidence that< strong > 1 -methyl -5 -( 3 -methylpyridin -2 -yl ) -1 H -pyrazol -4 -amine strong > may have neuroprotective properties . Research has shown that it can reduce oxidative stress and prevent neuronal damage , which could be beneficial for treating neurodegenerative diseases such as Alzheimer's disease . p > < p >< strong >Current Research Trends strong > p > < p >The field of medicinal chemistry is continuously evolving , with new discoveries and advancements contributing to our understanding of< strong > 1 -methyl -5 -( 3 -methylpyridin -2 -yl ) -1 H -pyrazol -4 -amine strong >. Recent research has focused on optimizing its pharmacological properties through structural modifications . Scientists are exploring ways to enhance its potency , selectivity , and bioavailability while minimizing side effects . p > < p >Another area of active research is the development of combination therapies involving< strong > 1 -methyl -5 -( 3 -methylpyridin -2 -yl ) -1 H -pyrazol -4 -amine strong > with other drugs . Studies have shown that combining this compound with existing treatments can lead to synergistic effects , improving overall therapeutic outcomes . For example , combination therapy with chemotherapy agents has been shown to enhance antitumor efficacy while reducing toxicity . p > < p >< strong >Conclusion strong > p > < p >< strong >1 -methyl -5 -( 3 -methylpyridin -2 -yl ) -1 H -pyrazol -4 -amine ( CAS No . 2228310 – 56 – 1 ) strong > is a versatile compound with significant potential for therapeutic applications . Its unique chemical structure and biological activity make it an attractive candidate for drug development across multiple disease areas . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for future clinical applications . As more data becomes available from clinical trials , it is expected that this compound will play an increasingly important role in modern medicine . p > article > response >
2228310-56-1 (1-methyl-5-(3-methylpyridin-2-yl)-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)